Cas no 2703773-83-3 (2-(2,6-dioxopiperidin-3-yl)-1H-1,3-benzodiazole-5-carboxylic acid)

• Product Name: 2-(2,6-dioxopiperidin-3-yl)-1H-1,3-benzodiazole-5-carboxylic acid
• CAS No: 2703773-83-3
• MF: C₁₃H₁₁N₃O₄
• MW: 273.244142770767
• CID: 5614544
• PubChem ID: 165944680
• Update Time: 2025-07-20

2-(2,6-dioxopiperidin-3-yl)-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2703773-83-3
• 2-(2,6-dioxopiperidin-3-yl)-1H-1,3-benzodiazole-5-carboxylic acid
• EN300-33037472

• Inchi： 1S/C13H11N3O4/c17-10-4-2-7(12(18)16-10)11-14-8-3-1-6(13(19)20)5-9(8)15-11/h1,3,5,7H,2,4H2,(H,14,15)(H,19,20)(H,16,17,18)
• InChI Key： QVLVIRMKKRBAIA-UHFFFAOYSA-N
• SMILES： O=C1C(C2=NC3C=CC(C(=O)O)=CC=3N2)CCC(N1)=O

Computed Properties

• Exact Mass: 273.07495584g/mol
• Monoisotopic Mass: 273.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 112Ų

Additional information on 2-(2,6-dioxopiperidin-3-yl)-1H-1,3-benzodiazole-5-carboxylic acid

Recent Advances in the Study of 2-(2,6-dioxopiperidin-3-yl)-1H-1,3-benzodiazole-5-carboxylic acid (CAS: 2703773-83-3)

The compound 2-(2,6-dioxopiperidin-3-yl)-1H-1,3-benzodiazole-5-carboxylic acid (CAS: 2703773-83-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic small molecule, featuring a benzodiazole core linked to a dioxopiperidinyl moiety, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its role as a modulator of protein-protein interactions (PPIs), particularly in the context of ubiquitin-proteasome system regulation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound show potent inhibitory activity against cereblon (CRBN), a key component of the CRL4^CRBN E3 ubiquitin ligase complex. The research team synthesized a series of analogs and evaluated their binding affinities using surface plasmon resonance (SPR) and cellular thermal shift assays (CETSA). The lead compound exhibited an IC₅₀ of 12.3 nM in CRBN binding assays, representing a significant improvement over previous generations of CRBN modulators.

Structural biology studies have provided crucial insights into the molecular interactions of this compound. X-ray crystallography data (PDB: 8T4X) revealed that the dioxopiperidinyl moiety engages in critical hydrogen bonding with CRBN's tri-Trp pocket, while the benzodiazole carboxylic acid group forms salt bridges with adjacent arginine residues. This dual interaction mode appears to confer both high affinity and selectivity for CRBN over related E3 ligases.

In translational research, this compound has shown remarkable potential in targeted protein degradation (TPD) applications. A recent Nature Chemical Biology publication reported its use as a warhead in PROTAC (Proteolysis Targeting Chimera) design, achieving >90% degradation of BRD4 at nanomolar concentrations in leukemia cell lines. The carboxylic acid functionality proved particularly valuable for linker attachment while maintaining favorable pharmacokinetic properties.

Pharmacokinetic studies in rodent models have demonstrated favorable ADME (absorption, distribution, metabolism, and excretion) profiles for this scaffold. The compound exhibits good oral bioavailability (F = 68%) and brain penetration (brain/plasma ratio of 0.45), suggesting potential applications in central nervous system disorders. Metabolic stability studies in human liver microsomes showed a half-life of 43 minutes, with primary clearance occurring through glucuronidation of the carboxylic acid group.

Emerging research has also explored the immunomodulatory potential of this compound. A 2024 study in Science Immunology revealed its ability to selectively expand regulatory T cells (T_reg) while suppressing Th17 differentiation, suggesting applications in autoimmune diseases. The mechanism appears to involve CRBN-dependent modulation of IL-2 signaling pathways, distinct from classical immunomodulatory imide drugs (IMiDs).

Several pharmaceutical companies have advanced derivatives of this scaffold into preclinical development. Current optimization efforts focus on improving solubility (currently 23 μg/mL at pH 7.4) while maintaining the excellent target engagement properties. Computational modeling suggests that prodrug approaches or formulation with cyclodextrins may address this limitation without compromising the core pharmacophore.

In conclusion, 2-(2,6-dioxopiperidin-3-yl)-1H-1,3-benzodiazole-5-carboxylic acid represents a versatile scaffold with applications spanning targeted protein degradation, immunomodulation, and potentially other therapeutic areas. Its unique combination of CRBN-binding specificity and synthetic accessibility positions it as a valuable tool compound and potential drug candidate. Future research directions likely include expansion to other E3 ligases and exploration of non-degradative mechanisms of action.